Cas no 2137992-43-7 (5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid)

• Product Name: 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid
• CAS No: 2137992-43-7
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 6190418
• PubChem ID: 165749684
• Update Time: 2025-06-29

5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-703741
• 2137992-43-7
• 5,8-dimethyl-2-propoxyquinoline-3-carboxylic acid
• 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid

• Inchi： 1S/C15H17NO3/c1-4-7-19-14-12(15(17)18)8-11-9(2)5-6-10(3)13(11)16-14/h5-6,8H,4,7H2,1-3H3,(H,17,18)
• InChI Key： UYCLIPYPFBCVER-UHFFFAOYSA-N
• SMILES： O(CCC)C1=C(C(=O)O)C=C2C(C)=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 259.12084340g/mol
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid

Recent Advances in the Study of 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid (CAS: 2137992-43-7)

The compound 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid (CAS: 2137992-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological effects, and future research directions.

Recent studies have focused on the synthesis and optimization of 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid, with particular emphasis on improving its bioavailability and target specificity. The compound's unique quinoline scaffold, combined with its carboxylic acid functionality, makes it a versatile candidate for further chemical modifications. Researchers have employed various synthetic strategies to enhance its pharmacological profile, including the introduction of different substituents to modulate its interaction with biological targets.

In terms of biological activity, 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid has demonstrated promising results in preclinical studies. It has shown inhibitory effects against several key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with specific protein targets has been characterized using advanced biophysical techniques, providing insights into its binding mode and structure-activity relationships.

One of the most significant findings in recent research is the compound's ability to modulate cellular signaling pathways associated with cancer progression. Studies have reported that 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent. Researchers are currently investigating its potential in combination therapies with existing chemotherapeutic drugs.

The pharmacokinetic properties of 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid have also been a focus of recent investigations. Preliminary data suggest that the compound exhibits favorable absorption and distribution characteristics, although its metabolism and elimination pathways require further elucidation. Efforts are underway to develop prodrug derivatives that could improve its oral bioavailability and tissue penetration.

Future research directions for 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid include comprehensive toxicology studies, formulation optimization, and the exploration of its potential in treating other disease indications beyond inflammation and cancer. The compound's versatility as a chemical scaffold offers numerous opportunities for structural modifications to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5,8-Dimethyl-2-propoxyquinoline-3-carboxylic acid (CAS: 2137992-43-7) represents a promising compound in chemical biology and drug discovery. Its diverse biological activities, coupled with its modifiable chemical structure, position it as a valuable lead for the development of novel therapeutic agents. Continued research in this area is likely to yield significant advancements in our understanding of its mechanism of action and clinical potential.